Cas no 321680-78-8 (Propanenitrile,3-(2-thiazolylamino)-)

• Product Name: Propanenitrile,3-(2-thiazolylamino)-
• CAS No: 321680-78-8
• MF: C₆H₇N₃S
• MW: 153.204879045486
• CID: 301357
• PubChem ID: 5152056
• Update Time: 2025-04-19

Propanenitrile,3-(2-thiazolylamino)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(2-thiazolylamino)-
• Propanenitrile, 3-(2-thiazolylamino)- (9CI)
• 3-(1,3-thiazol-2-ylamino)propanenitrile
• SCHEMBL8181348
• 321680-78-8
• 3-(thiazol-2-ylamino)propanenitrile

• Inchi： 1S/C6H7N3S/c7-2-1-3-8-6-9-4-5-10-6/h4-5H,1,3H2,(H,8,9)
• InChI Key： GIPGKWRSTJCCKS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NCCC#N

Computed Properties

• Exact Mass: 153.03621
• Monoisotopic Mass: 153.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 48.71